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DIANA fMRI Technical Support Center
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals utilizing the Direct

Imaging of Neuronal Activity (DIANA) fMRI technique. Given that DIANA is an emerging and

currently debated methodology, this guide emphasizes the challenges and considerations for

acquiring and interpreting DIANA data, with a focus on potential artifacts and replication

issues.

Troubleshooting Guide
Problem: No detectable DIANA signal change upon stimulus.

This is one of the most significant challenges reported in attempts to replicate the original

DIANA findings.[1][2][3][4]

Possible Cause 1: Insufficient Signal-to-Noise Ratio (SNR). The reported DIANA signal is

very small (around 0.1-0.5%), requiring a high number of trials to average out noise.[1][2][3]

Solution:

Increase the number of experimental runs significantly. Some replication attempts have

used over 1,000 trials.[2][3]

Ensure the animal is physiologically stable, as anesthetic depth can modulate

responses.[2]
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Use an ultra-high field scanner (e.g., 9.4T or higher) as used in the original and

subsequent studies, though even this does not guarantee success.[2][3]

Possible Cause 2: Experimental Parameters Not Optimized. The DIANA signal is highly

sensitive to the specifics of the pulse sequence and stimulus paradigm.

Solution:

Review and compare your acquisition parameters with those from both the original

study and subsequent replication attempts (see tables below).

The DIANA method is based on a Spoiled Gradient Recalled Echo (SPGRE) sequence.

[5][6] Ensure your implementation is consistent with published methods.

Verify stimulus delivery and timing with independent measurements if possible.

Possible Cause 3: The DIANA signal is not a robust phenomenon. Several independent

research groups have failed to replicate the original findings, suggesting the reported signals

may not be easily reproducible or could be linked to specific, hard-to-control experimental

conditions.[1][2][3][4]

Solution:

Before and after DIANA experiments, run a standard Blood Oxygenation Level-

Dependent (BOLD) fMRI protocol to confirm the presence of a hemodynamic response

to your stimulus. This verifies the stimulus paradigm and physiological responsiveness

of the animal model.[2][3]

Carefully analyze your data for potential confounding signals and artifacts (see next

section).

Problem: Spurious, non-replicable signal peaks are observed.

Spurious signals that do not consistently correlate with the stimulus are a common finding in

DIANA replication attempts and may be mistaken for neuronal activity.[2][3]

Possible Cause 1: Scanner Instability and Drifts. fMRI signals are susceptible to low-

frequency drifts from the scanner hardware.[7]
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Solution:

Perform phantom experiments to assess the stability of your MRI signal with the DIANA
sequence.[6]

Apply temporal filtering during data analysis to remove slow drifts. A discrete cosine

transform basis set is a common approach.[7]

Possible Cause 2: Pseudo-Steady State (PSS) Oscillations. Recent analyses suggest that

the DIANA signal may be attributable to PSS oscillations, which are sequence-related

artifacts. The spatial location and timing of these oscillations can mimic a neuronal response.

[8]

Solution:

Be cautious in interpreting signal peaks that resemble the expected DIANA response.

Analyze control regions, such as white matter, where a functional response is not

expected. Similar signal fluctuations in these areas may indicate a systemic artifact.[5]

The current understanding of PSS as a potential source of the DIANA signal is evolving,

and further research is needed to develop methods to disentangle it from any potential

underlying neuronal signal.[8]

Possible Cause 3: Inappropriate Data Analysis.

Solution:

Avoid excluding outlier data points unless there is a clear, justifiable reason (e.g.,

motion artifact). Inappropriate outlier removal has been shown to create spurious

signals.[2][3]

Be mindful of serial correlations in fMRI time series. Adjacent scans are often

correlated, which can violate the assumptions of standard statistical models. Consider

using models that account for this, such as an autoregressive model (AR1).[7]
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Q1: What is DIANA fMRI and how does it differ from traditional BOLD fMRI?

A1: DIANA, or Direct Imaging of Neuronal Activity, is an fMRI method that aims to detect

signals directly from neuronal activity with millisecond precision.[9] This contrasts with

traditional BOLD fMRI, which infers neuronal activity by measuring the much slower

hemodynamic response (changes in blood oxygenation).[5][9] If successful, DIANA would offer

significantly higher temporal and spatial specificity.[5]

Q2: Has the original DIANA fMRI study been successfully replicated?

A2: To date, there have been multiple published failures to replicate the original DIANA findings

in both mice and humans by independent research groups.[1][2][3][4] The reproducibility of the

DIANA signal is a subject of ongoing scientific debate.[8]

Q3: What could be the source of the originally reported DIANA signals if not direct neuronal

activity?

A3: Recent research suggests that the signals may be artifacts arising from pseudo-steady

state (PSS) oscillations.[8] These are complex signal behaviors that can be generated by the

specific type of MRI sequence used for DIANA. Their timing and location can be influenced by

factors like magnetic field offsets, potentially creating patterns that mimic a neuronal response.

[8]

Q4: What is the recommended approach for a lab wanting to perform DIANA fMRI?

A4: Given the current challenges, a cautious and rigorous approach is necessary.

Start by attempting to replicate the exact experimental parameters from the original

publication by Toi et al. (2022).

Incorporate control experiments, such as running a standard BOLD fMRI sequence to

confirm stimulus-evoked responses and performing phantom scans to assess signal stability.

[2][3][6]

Plan for a very high number of trials for signal averaging.[2][3]
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Analyze data with and without stimulus presentation to characterize the baseline noise and

potential for artifacts.

Be critical of any observed signals and perform extensive control analyses to rule out

artifacts like PSS oscillations.[8]

Experimental Protocols
The following tables summarize the experimental parameters from the original DIANA study

and a key replication attempt. This data is crucial for designing experiments.

Table 1: DIANA fMRI Parameters in Mice

Parameter
Toi et al. (2022) - Original
Study

Choi et al. (2023) -
Replication Attempt

Magnetic Field Strength 9.4 T 15.2 T

Animal Model Anesthetized Mice Anesthetized Mice

Anesthesia Ketamine/Xylazine (bolus IP)
Ketamine/Xylazine (continuous

IV infusion)

Stimulation Whisker pad Whisker pad

Pulse Sequence Shuffled line scanning k-t Shuffled line scanning k-t

TR / TE 5 ms / 2 ms 5 ms / 2 ms

Spatial Resolution 0.22 x 0.22 x 1 mm³ 0.22 x 0.22 x 1 mm³

Number of Trials 50 - 300
1,050 (averaged across 6

mice)

Reported Outcome DIANA signal detected No DIANA signal detected

Data compiled from multiple sources.[2][3]

Table 2: DIANA fMRI Parameters in Humans (Exploratory)

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.biorxiv.org/content/10.1101/2025.08.31.673005v1
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10312747/
https://pubmed.ncbi.nlm.nih.gov/37398157/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Hodono et al. (2023)

Magnetic Field Strength 7 T

Stimulus Types Flickering noise patterns, naturalistic images

Stimulus Durations 50 - 200 ms

Imaging Resolution 2x2x5 mm³ and 1x1x5 mm³

Reported Outcome

No clear DIANA signal found. A small signal

increase was observed in one paradigm but was

of similar magnitude to fluctuations in white

matter control regions.

Data from Hodono et al.[5][6]

Visualizations
The following diagrams illustrate the general workflow for a DIANA fMRI experiment and a

logical troubleshooting process.

Preparation Data Acquisition Data Analysis

Animal Preparation
& Anesthesia

BOLD Localizer
(Confirm Response Area)

Phantom Scans
(Stability Check)

DIANA Acquisition
(High Trial Count)

Preprocessing
(Motion Correction, Filtering) GLM Analysis Artifact Analysis

(Control Regions, PSS) Interpretation

Click to download full resolution via product page

Caption: Experimental workflow for a DIANA fMRI study.
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Caption: Logical troubleshooting flow for DIANA fMRI experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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